N-{1-[(tert-butylamino)carbonyl]-2-methylpropyl}-2-[(4-methylbenzoyl)amino]benzamide
Description
Synthesis Analysis
The synthesis of related compounds often involves intricate steps, including the use of tert-butyl groups as protective groups or intermediates in chemical reactions. For example, tert-butyl phenylazocarboxylates serve as versatile building blocks in synthetic organic chemistry, undergoing nucleophilic substitutions and radical reactions under mild conditions (Hannelore Jasch et al., 2012). Similarly, tert-butyl 2-amino-1H-1,3-benzodiazole-1-carboxylate synthesis highlights the reaction of di-tert-butyl dicarbonate with 2-aminobenzimidazole, showcasing the compound's potential in forming hydrogen-bonded structures (Vishal Singh et al., 2016).
Molecular Structure Analysis
The molecular structure of related compounds often exhibits significant polymorphism and complex hydrogen-bonding patterns. For instance, N-(tert-butoxycarbonyl)-α-aminoisobutyryl-α-aminoisobutyric acid methyl ester demonstrates polymorphic forms, highlighting the influence of tert-butyl groups on molecular conformation and packing (Hadgu Girmay Gebreslasie et al., 2011).
Chemical Reactions and Properties
Tert-butyl groups often facilitate various chemical reactions, including nucleophilic substitutions and radical reactions. The versatility of these reactions can be seen in the modification of benzene rings through nucleophilic attacks or radical reactions, leading to a diverse array of functionalized compounds (Hannelore Jasch et al., 2012).
Physical Properties Analysis
The physical properties of such compounds, including their crystalline forms, can be influenced by their molecular structures. The polymorphic nature and hydrogen-bonding capabilities of related compounds suggest a range of physical properties that are crucial for their behavior and application in various fields (Hadgu Girmay Gebreslasie et al., 2011).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, are influenced by the presence of tert-butyl groups and the overall molecular architecture. The ability of these compounds to undergo a wide range of chemical reactions showcases their chemical versatility and potential for various applications, excluding those related to pharmacology (Hannelore Jasch et al., 2012).
properties
IUPAC Name |
N-[1-(tert-butylamino)-3-methyl-1-oxobutan-2-yl]-2-[(4-methylbenzoyl)amino]benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31N3O3/c1-15(2)20(23(30)27-24(4,5)6)26-22(29)18-9-7-8-10-19(18)25-21(28)17-13-11-16(3)12-14-17/h7-15,20H,1-6H3,(H,25,28)(H,26,29)(H,27,30) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUOLMRAFEUXCLI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NC(C(C)C)C(=O)NC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.